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Cat. No.: B1673952

Get Quote

Executive Summary
Hydroxyethylvindesine (also known as N-(

-hydroxyethyl)vindesine or Deacetylvinblastine hydroxyethylamide) represents a critical
juncture in the structure-activity relationship (SAR) exploration of vinca alkaloids.[1][2]
Developed during the intense optimization campaigns of the 1970s that produced Vindesine
(Eldisine), this molecule was synthesized to mitigate the neurotoxicity of Vincristine while
maintaining the oncolytic potency of Vinblastine.[1][2] While it did not achieve the widespread
commercial status of its "sister" molecule Vindesine, Hydroxyethylvindesine remains a vital
reference compound in tubulin-binding research and has seen renewed interest as a cytotoxic
payload in Small Molecule Drug Conjugates (SMDCs).[1][2]

Chemical Evolution and Structural Logic[1][2]
The Vinca Alkaloid Scaffold
The natural vinca alkaloids, Vinblastine and Vincristine, isolated from Catharanthus roseus, are

dimeric compounds consisting of a catharanthine moiety and a vindoline moiety.[1][2] Their
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clinical utility is limited by distinct toxicity profiles:

Vinblastine: Dose-limiting myelosuppression.[1][2]

Vincristine: Dose-limiting neurotoxicity.[1][2]

The "Vindesine Bridge"
To bridge the gap between these two extremes, researchers focused on the C-23 position of

the vindoline ring (specifically the C-4 acetyl and C-3 ester groups).[1][2]

Vindesine was created by converting the C-23 ester to a primary amide (

) and removing the acetyl group.[1][2]

Hydroxyethylvindesine extends this logic by substituting the amide nitrogen with a 2-

hydroxyethyl group (

).[1][2]

This modification was driven by the hypothesis that increasing the hydrophilicity of the amide

side chain could alter cellular uptake and tubulin binding affinity, potentially decoupling anti-

mitotic activity from axonal transport inhibition (the cause of neurotoxicity).[1][2]

Synthesis Pathway
The synthesis of Hydroxyethylvindesine follows the "Azide Method," a classic semi-synthetic

route developed by Eli Lilly researchers.[1][2]

Protocol Overview:

Hydrazinolysis: Vinblastine is treated with anhydrous hydrazine to yield Deacetylvinblastine

hydrazide.[1][2]

Azide Formation: The hydrazide is converted to the acyl azide using nitrous acid (generated

in situ).[1][2]

Amidation: The key divergence point.[1][2] Instead of reacting with ammonia (which yields

Vindesine), the azide is reacted with ethanolamine (2-aminoethanol).[1][2]
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Figure 1: Divergent synthesis pathway of Vindesine and Hydroxyethylvindesine from the

common azide intermediate.[1][2]

Pharmacological Profile[1][2][3][4][5]
Mechanism of Action
Like its congeners, Hydroxyethylvindesine acts as a Microtubule Destabilizing Agent (MDA).

[1][2] It binds to the vinca domain at the interface of

- and

-tubulin heterodimers.[1][2]

Kinetic Effect: Inhibits the polymerization of tubulin into microtubules.[1][2]

Dynamic Effect: Suppresses "dynamic instability" (the rate of catastrophe and rescue) at low

concentrations, leading to G2/M cell cycle arrest.[1][2]

Outcome: Formation of paracrystalline aggregates and induction of apoptosis.[1][2]
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Figure 2: Mechanism of action leading to mitotic arrest.[1][2]

Structure-Activity Relationship (SAR) Data
Early comparative studies (Conrad et al., 1978) revealed a nuanced profile for

Hydroxyethylvindesine compared to Vindesine (VDS) and Vinblastine (VLB).[1][2]
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Parameter Vinblastine (VLB) Vindesine (VDS)
Hydroxyethylvinde
sine

C-23 Substituent
Methoxycarbonyl

(Ester)
Carboxamide

N-(2-

hydroxyethyl)carboxa

mide

Neurotoxicity Low Moderate
Moderate (Model

dependent)

Activity (Ridgway

Osteosarcoma)
High Very High Superior to VDS

Activity (B16

Melanoma)
High High Lower than VDS

Potency Class High Very High High

Key Insight: Hydroxyethylvindesine demonstrated superior activity in specific solid tumor

models (like osteogenic sarcoma) but lower efficacy in melanoma models compared to

Vindesine.[1][2] This specificity suggests that the hydroxyethyl group alters the drug's transport

or retention in specific tissue types.[1][2]

Modern Applications: The Payload Era[1][2]
While Hydroxyethylvindesine did not replace Vindesine as a standalone chemotherapy

agent, its distinct chemical handle (the hydroxyl group) and potency profile have made it a

candidate for Targeted Drug Delivery.[1][2]

Small Molecule Drug Conjugates (SMDCs)
Recent research has utilized Hydroxyethylvindesine as a cytotoxic payload in folate-receptor

targeting conjugates.[1][2] Unlike the hydrazide derivative used in Vintafolide (EC145),

Hydroxyethylvindesine offers a different solubility and release profile.[1][2]

Design: The hydroxyl group on the ethyl chain can be functionalized with linkers (e.g.,

benzylidene acetals) that are cleavable in the acidic endosome.[1][2]
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Challenge: Some conjugates failed to show net clinical benefit, likely due to linker stability

issues or insufficient release rates in the target organelle.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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